Cas no 1807138-37-9 (3-(Aminomethyl)-4-(difluoromethyl)-5-hydroxypyridine-2-carboxylic acid)

• Product Name: 3-(Aminomethyl)-4-(difluoromethyl)-5-hydroxypyridine-2-carboxylic acid
• CAS No: 1807138-37-9
• MF: C₈H₈F₂N₂O₃
• MW: 218.157528877258
• CID: 4890164
• Update Time: 2025-05-25

3-(Aminomethyl)-4-(difluoromethyl)-5-hydroxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-(difluoromethyl)-5-hydroxypyridine-2-carboxylic acid

• Inchi： 1S/C8H8F2N2O3/c9-7(10)5-3(1-11)6(8(14)15)12-2-4(5)13/h2,7,13H,1,11H2,(H,14,15)
• InChI Key： FQTSBPQARQGDBW-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C(=O)O)C=1CN)O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: -2.4
• Topological Polar Surface Area: 96.4

Additional information on 3-(Aminomethyl)-4-(difluoromethyl)-5-hydroxypyridine-2-carboxylic acid

Recent Advances in the Study of 3-(Aminomethyl)-4-(difluoromethyl)-5-hydroxypyridine-2-carboxylic acid (CAS: 1807138-37-9)

3-(Aminomethyl)-4-(difluoromethyl)-5-hydroxypyridine-2-carboxylic acid (CAS: 1807138-37-9) is a novel compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of new therapeutics. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

The compound's unique structural features, including the difluoromethyl and hydroxypyridine moieties, make it a promising candidate for targeting specific enzymes or receptors involved in various disease pathways. Recent publications have explored its role in inhibiting enzymes such as kinases or proteases, which are critical in cancer and inflammatory diseases. For instance, a 2023 study demonstrated its efficacy in modulating the activity of a specific kinase implicated in tumor growth, suggesting its potential as an anticancer agent.

In terms of synthesis, recent advancements have focused on optimizing the yield and purity of 3-(Aminomethyl)-4-(difluoromethyl)-5-hydroxypyridine-2-carboxylic acid. A 2024 paper published in the Journal of Medicinal Chemistry detailed a novel catalytic method that significantly reduces the number of steps required for its production, thereby improving scalability for industrial applications. This method also addresses previous challenges related to the stability of the difluoromethyl group during synthesis.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary results indicate favorable oral bioavailability and metabolic stability, which are crucial for its development as a drug candidate. However, further in vivo studies are needed to confirm these findings and assess potential toxicity.

In conclusion, 3-(Aminomethyl)-4-(difluoromethyl)-5-hydroxypyridine-2-carboxylic acid represents a promising scaffold for drug discovery, with recent research underscoring its synthetic accessibility and biological relevance. Future studies should focus on expanding its therapeutic applications and addressing any remaining challenges in its development. This compound exemplifies the ongoing innovation in chemical biology and highlights the importance of interdisciplinary collaboration in advancing medicinal chemistry.